Cas no 371958-90-6 (Benzoic acid,4-[(2-methylpropyl)amino]-)

• Product Name: Benzoic acid,4-[(2-methylpropyl)amino]-
• CAS No: 371958-90-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 297821
• PubChem ID: 9899081
• Update Time: 2025-04-19

Benzoic acid,4-[(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2-methylpropyl)amino]-
• 4-Isobutylaminobenzoicacid
• 4-(ISOBUTYLAMINO)BENZOIC ACID
• 371958-90-6
• AKOS000125444
• Oprea1_008313
• SCHEMBL1530913

• Inchi： 1S/C11H15NO2/c1-8(2)7-12-10-5-3-9(4-6-10)11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
• InChI Key： BAOWWXBKKKHWAY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC(C)C)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33